Cas no 16554-47-5 (3-Methoxy-2-nitroaniline)

3-Methoxy-2-nitroaniline structure
3-Methoxy-2-nitroaniline structure
Product Name:3-Methoxy-2-nitroaniline
CAS No:16554-47-5
MF:C7H8N2O3
MW:168.15002155304
MDL:MFCD18324417
CID:1026044
PubChem ID:10464700
Update Time:2025-09-22

3-Methoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-2-nitroaniline
    • 3-Methoxy-2-nitrophenylamine
    • 2-Nitro-3-methoxyaniline
    • 3-Methoxy-2-nitro-phenylamin
    • 3-Methoxy-2-nitro-phenylamine
    • Benzenamine, 3-methoxy-2-nitro-
    • aminonitroanisole
    • 2-Nitro-m-anisidine
    • 3-Amino-2-nitroanisole
    • 3-methoxy-2-nitro aniline
    • RITQAMSEQYWFML-UHFFFAOYSA-N
    • 3-Methoxy-2-nitro-phenylamine, AldrichCPR
    • W3602
    • MFCD18324417
    • SB34131
    • MP-0112
    • AKOS015998832
    • DTXSID80440288
    • CS-W006723
    • GS-3741
    • F13585
    • SCHEMBL104227
    • SY007954
    • DA-16950
    • 16554-47-5
    • A882392
    • MDL: MFCD18324417
    • Inchi: 1S/C7H8N2O3/c1-12-6-4-2-3-5(8)7(6)9(10)11/h2-4H,8H2,1H3
    • InChI Key: RITQAMSEQYWFML-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C=1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 168.05354
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.1
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: No data available
  • Density: 1.318±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 124-124.5 ºC
  • Boiling Point: 343.6±22.0 °C at 760 mmHg
  • Flash Point: 161.6±22.3 °C
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 78.39

3-Methoxy-2-nitroaniline Security Information

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